Cas no 2320686-28-8 (3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2320686-28-8
• MF: C₁₉H₁₉N₅O₃S
• MW: 397.450862169266
• CID: 5326874
• Update Time: 2025-07-08

3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(4-(2-phenylthiazole-4-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-[4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C19H19N5O3S/c1-22-16(25)11-15(21-19(22)27)23-7-9-24(10-8-23)18(26)14-12-28-17(20-14)13-5-3-2-4-6-13/h2-6,11-12H,7-10H2,1H3,(H,21,27)
• InChI Key： KKJMPGVTJOIVQY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)C(N1CCN(C2=CC(N(C)C(N2)=O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 671
• XLogP3: 1.5
• Topological Polar Surface Area: 114

Additional information on 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320686-28-8)

The compound 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2320686-28-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a thiazole ring, piperazine moiety, and tetrahydropyrimidine-2,4-dione core makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The thiazole ring, a key feature of this compound, is known for its bioisosteric properties, often enhancing pharmacokinetic profiles. Meanwhile, the piperazine group contributes to improved solubility and bioavailability, making it a valuable scaffold in drug design.

The synthesis of CAS No. 2320686-28-8 involves multi-step organic reactions, including condensation and cyclization processes, which are meticulously optimized to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its structural integrity and consistency. These rigorous quality control measures are critical for its application in preclinical and clinical studies.

One of the most frequently asked questions about 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione revolves around its mechanism of action. Preliminary studies suggest that it may interact with specific enzyme systems or receptor targets, though further research is needed to elucidate its exact pharmacological profile. This aligns with the growing trend in precision medicine, where compounds with targeted effects are highly sought after.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. Its unique structure could offer new avenues for overcoming resistance mechanisms, particularly in antimicrobial and anticancer applications. This aspect has sparked collaborations between academic institutions and pharmaceutical companies, aiming to explore its full therapeutic potential.

From a commercial perspective, CAS No. 2320686-28-8 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as synthesis complexity and market demand. Researchers are advised to verify the credibility of suppliers and request detailed certificates of analysis to ensure product quality.

In conclusion, 3-methyl-6-4-(2-phenyl-1,3-thiazole-4-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a fascinating example of modern chemical innovation. Its multifaceted structure and potential applications make it a subject of ongoing research, with implications for future drug development. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.